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Compound of Interest

Compound Name: Meclofenoxate Hydrochloride

Cat. No.: B1676131

Introduction

Meclofenoxate Hydrochloride, also known as Centrophenoxine, is a well-established
nootropic agent recognized for its cognitive-enhancing and neuroprotective properties.[1][2] It is
an ester of dimethylethanolamine (DMAE) and 4-chlorophenoxyacetic acid (pCPA).[2] In the
realm of cellular and molecular biology, Meclofenoxate Hydrochloride is a valuable tool for
investigating a range of cellular processes, including cholinergic signaling, oxidative stress, and
mitochondrial function.[1][3] Its mechanism of action is multifaceted, primarily attributed to its
role as a precursor to acetylcholine, a critical neurotransmitter in the central and peripheral
nervous systems.[1][3] Additionally, it exhibits antioxidant properties that shield neurons from
oxidative damage and has been shown to enhance glucose uptake and reduce cellular waste
products like lipofuscin.[1][3] This document provides a detailed protocol for the dissolution of
Meclofenoxate Hydrochloride and its application in cell culture experiments, intended for
researchers, scientists, and professionals in drug development.

Data Presentation
Physicochemical and Solubility Data of Meclofenoxate
Hydrochloride
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Property Value References

--INVALID-LINK--, --INVALID-

Molecular Formula C12H17CI2NO3
LINK--, --INVALID-LINK--
_ --INVALID-LINK--, --INVALID-
Molecular Weight 294.17 g/mol
LINK--, --INVALID-LINK--
Appearance White to off-white solid --INVALID-LINK--
Purity =295% --INVALID-LINK--
Storage (Powder) -20°C for up to 4 years --INVALID-LINK--

_ -20°C for up to 1 month; -80°C  --INVALID-LINK--, --INVALID-
Storage (Stock Solution)

for up to 6 months LINK--
Solubility Profile

Solvent Solubility References
33.33 mg/mL (113.30 mM)

Water (ultrasonication may be --INVALID-LINK--
required)

58 mg/mL (197.16 mM) --INVALID-LINK--

51 mg/mL (173.36 mM) --INVALID-LINK--

DMSO > 50 mg/mL (169.97 mM) --INVALID-LINK--

58 mg/mL (197.16 mM) --INVALID-LINK--

33 mg/mL --INVALID-LINK--

51 mg/mL (173.36 mM) --INVALID-LINK--

Ethanol 58 mg/mL (197.16 mM) --INVALID-LINK--

3 mg/mL --INVALID-LINK--

51 mg/mL (173.36 mM) --INVALID-LINK--

PBS (pH 7.2) ~10 mg/mL --INVALID-LINK--

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Note: Solubility can vary slightly between batches. It is recommended to use fresh, anhydrous
solvents for optimal dissolution.

Experimental Protocols
Preparation of a 100 mM Stock Solution in DMSO

Materials:

Meclofenoxate Hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes
Procedure:

o Calculate the required mass: To prepare 1 mL of a 100 mM stock solution, weigh out 29.42
mg of Meclofenoxate Hydrochloride (Molecular Weight = 294.17 g/mol ).

» Dissolution: Add the weighed powder to a sterile microcentrifuge tube. Add 1 mL of
anhydrous DMSO.

e Mixing: Vortex the solution until the powder is completely dissolved. Gentle warming in a
37°C water bath can aid dissolution if necessary.

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C for up to one month or at -80°C for up to six months.

[4][5]

Preparation of Working Solutions for Cell Culture

Important Considerations:
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e The final concentration of DMSO in the cell culture medium should be kept to a minimum,
typically below 0.5%, to avoid solvent-induced cytotoxicity. A solvent control (media with the
same final concentration of DMSO) should be included in all experiments.

o Prepare working solutions fresh for each experiment. If an aqueous stock solution is
prepared, it is recommended to use it within one day.[6]

Example Protocol: Preparation of a 10 uM Working Solution

This protocol describes the preparation of a 10 uM working solution from a 100 mM DMSO
stock solution. This concentration has been shown to be effective in protecting primary
neurons.[4]

Procedure:

 Intermediate Dilution (Optional but Recommended): To improve accuracy, perform a serial
dilution. For example, first dilute the 100 mM stock solution 1:100 in sterile cell culture
medium to create a 1 mM intermediate stock.

o Add 10 pL of the 100 mM stock solution to 990 pL of pre-warmed cell culture medium. Mix
thoroughly by gentle pipetting.

o Final Dilution: Dilute the 1 mM intermediate stock solution 1:100 in cell culture medium to
achieve the final 10 uM working concentration.

o Add 10 pL of the 1 mM intermediate solution to 990 uL of cell culture medium.

o Application to Cells: Replace the existing medium in your cell culture plates with the freshly
prepared working solution.

For a range of concentrations in a 96-well plate format for a cell viability assay (e.g., MTT
assay):

» Prepare a 2X concentrated series of your desired final concentrations in cell culture medium
from your intermediate stock solution.
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e Remove 100 pL of the existing medium from each well of your 96-well plate containing 100
uL of cell suspension.

e Add 100 pL of the 2X concentrated drug solutions to the respective wells to achieve the final
1X concentrations.

Signaling Pathway

Meclofenoxate Hydrochloride acts as a prodrug for dimethylaminoethanol (DMAE), which
can cross the blood-brain barrier. Inside the cell, DMAE is a precursor for choline. Choline is a
critical component for the synthesis of the neurotransmitter acetylcholine and the membrane
phospholipid phosphatidylcholine via the CDP-choline pathway. Meclofenoxate has also been
reported to inhibit cholinephosphotransferase.[7]
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Caption: Meclofenoxate Hydrochloride's role in cholinergic signaling.
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Experimental Workflow

The following diagram illustrates a general workflow for assessing the effect of Meclofenoxate
Hydrochloride on cell viability.

Prepare Meclofenoxate HCI Seed Cells in

Stock Solution (e.g., 100 mM in DMSO) 96-well Plate
Prepare Working Solutions Allow Cells to Adhere

(Serial Dilution in Media) (e.g., 24 hours)

Treat Cells with
Working Solutions

Incubate for Desired Time
(e.g., 24, 48, 72 hours)

Perform Cell Viability Assay
(e.g., MTT, XTT)

Measure Absorbance and
Analyze Data
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Caption: Workflow for a cell viability experiment with Meclofenoxate HCI.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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